Cas no 401906-11-4 (1-Ethyl-4-nitro-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-Ethyl-4-nitro-1H-pyrazole-3-carboxylic acid
• CAS No: 401906-11-4
• MF: C₆H₇N₃O₄
• MW: 185.137480974197
• MDL: MFCD02090836
• CID: 1076787
• PubChem ID: 1231798
• Update Time: 2025-04-20

1-Ethyl-4-nitro-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-4-nitro-1H-pyrazole-3-carboxylic acid
• SCHEMBL909516
• 1-Ethyl-4-nitro-pyrazole-3-carboxylic acid
• AK-968/41172222
• Z275169934
• 1-ethyl-4-nitropyrazole-3-carboxylic acid
• 1-ethyl-4-nitro-1H-pyrazole-3-carboxylicacid
• STK346688
• CS-0217724
• 401906-11-4
• AKOS000266524
• EN300-83471
• Oprea1_472880
• BBL037966
• G41699
• ALBB-007054
• LS-02553
• MFCD02090836

• MDL： MFCD02090836
• Inchi： 1S/C6H7N3O4/c1-2-8-3-4(9(12)13)5(7-8)6(10)11/h3H,2H2,1H3,(H,10,11)
• InChI Key： SPZXMOFHJNSAAS-UHFFFAOYSA-N
• SMILES： OC(C1C(=CN(CC)N=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 185.04365571g/mol
• Monoisotopic Mass: 185.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 393.7±27.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-Ethyl-4-nitro-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)